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Compound of Interest

Compound Name: Yil781

Cat. No.: B15571446 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Yil781, a ghrelin receptor antagonist used in laboratory research. The following

procedures are designed to ensure the safety of laboratory personnel and compliance with

standard environmental regulations.

Yil781 (also known as YIL 781 hydrochloride) is a synthetic, solid compound often used in life

sciences research.[1] Adherence to the safety protocols outlined in the official Safety Data

Sheet (SDS) provided by the supplier is mandatory.

Chemical and Physical Properties
A summary of key quantitative data for Yil781 is presented below. This information is critical for

assessing risk and determining appropriate handling measures.
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Property Value Source

Chemical Name

6-(4-Fluorophenoxy)-2-methyl-

3-[[(3S)-1-(1-methylethyl)-3-

piperidinyl]methyl]-4(3H)-

quinazolinone,

monohydrochloride

[1]

CAS Number 1640226-17-0, 875258-85-8 [1]

Molecular Formula C₂₄H₂₈FN₃O₂ • HCl [1]

Molecular Weight ~446.0 g/mol [1]

Physical Form Solid [1]

Solubility

Soluble in DMSO to 100

mMSoluble in Ethanol to 100

mMSoluble in Water to 100

mM

[1]

Purity ≥98%

Storage
Desiccate at room

temperature.

Experimental Protocol for Disposal
The disposal of Yil781 must be conducted in accordance with institutional guidelines and local

regulations for chemical waste. The following protocol provides a step-by-step methodology for

the safe disposal of unused Yil781 and associated contaminated materials.

Objective: To safely collect, label, and dispose of Yil781 waste.

Materials:

Personal Protective Equipment (PPE): Safety glasses, nitrile gloves, lab coat.

Chemical fume hood.

Designated hazardous waste container (solid waste), clearly labeled.
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Designated hazardous waste container (liquid waste, if applicable), clearly labeled.

Sealable plastic bags.

Waste disposal tags/labels as required by your institution.

Procedure:

Risk Assessment: Before handling, review the Safety Data Sheet (SDS) for Yil781. Identify

all potential hazards and necessary precautions.

Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, safety

glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

Work Area Preparation: Conduct all waste handling procedures within a certified chemical

fume hood to minimize inhalation exposure.

Disposal of Unused Solid Yil781:

Carefully transfer any unused or expired solid Yil781 into a designated solid hazardous

waste container.

Avoid generating dust. If the compound is a fine powder, handle it with extreme care.

Do not mix with incompatible waste streams.

Disposal of Contaminated Materials:

Place all disposable materials that have come into direct contact with Yil781 (e.g., weigh

boats, pipette tips, contaminated gloves, bench paper) into a sealable plastic bag.

Seal the bag and place it into the designated solid hazardous waste container.

Disposal of Solutions Containing Yil781:

Aqueous or solvent-based solutions of Yil781 should be collected in a designated liquid

hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15571446?utm_src=pdf-body
https://www.benchchem.com/product/b15571446?utm_src=pdf-body
https://www.benchchem.com/product/b15571446?utm_src=pdf-body
https://www.benchchem.com/product/b15571446?utm_src=pdf-body
https://www.benchchem.com/product/b15571446?utm_src=pdf-body
https://www.benchchem.com/product/b15571446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the waste container is made of a material compatible with the solvent used (e.g.,

polyethylene for both aqueous and DMSO solutions).

Do not mix with incompatible liquid waste streams.

Container Labeling and Storage:

Securely close the waste container lid.

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name ("Yil781 hydrochloride"), the approximate quantity, and any associated hazards as

indicated in the SDS.

Store the sealed container in a designated, well-ventilated, and secure satellite

accumulation area until collection by Environmental Health and Safety (EHS) personnel.

Yil781 Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Yil781 waste, from

initial preparation to final collection.
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1. Preparation

2. Waste Segregation

3. Containerization

4. Final Steps
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Caption: Workflow for the safe disposal of Yil781 chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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